Cas no 102790-36-3 (1,2-oxazol-4-ylmethanol)

• Product Name: 1,2-oxazol-4-ylmethanol
• CAS No: 102790-36-3
• MF: C₄H₅NO₂
• MW: 99.0880010128021
• MDL: MFCD06738912
• CID: 125277
• PubChem ID: 12905097
• Update Time: 2024-11-04

1,2-oxazol-4-ylmethanol Chemical and Physical Properties

Names and Identifiers

• 4-Isoxazolemethanol
• 1,2-oxazol-4-ylmethanol
• 4-Hydroxymethylisoxazole
• 4-HYDROXYMETHYL-ISOXAZOLE,
• Isoxazol-4-yl-methanol
• isoxazole-4-methanol
• AKOS PAO-1565
• 102790-36-3
• 4-Hydroxymethyl-Isoxazole
• AKOS003674012
• FT-0749754
• MFCD06738912
• (1,2-Oxazol-4-yl)methanol
• DTXSID70512620
• SY224250
• YUXAURUEOIQGKA-UHFFFAOYSA-N
• EN300-365442
• isoxazol-4-ylmethanol
• BB 0257756
• CS-W000734
• PB14463
• A19547
• DB-003492

• MDL： MFCD06738912
• Inchi： 1S/C4H5NO2/c6-2-4-1-5-7-3-4/h1,3,6H,2H2
• InChI Key： YUXAURUEOIQGKA-UHFFFAOYSA-N
• SMILES： O1C=C(C=N1)CO

Computed Properties

• Exact Mass: 99.03200
• Monoisotopic Mass: 99.032028402g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 57.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 46.3Ų

Experimental Properties

• Boiling Point: 212.785℃ at 760 mmHg
• PSA: 46.26000
• LogP: 0.16690

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Isoxazoles